Cas no 2137854-48-7 (Sodium 2-bromo-4-fluoro-5-(methoxycarbonyl)benzene-1-sulfinate)

• Product Name: Sodium 2-bromo-4-fluoro-5-(methoxycarbonyl)benzene-1-sulfinate
• CAS No: 2137854-48-7
• MF: C₈H₅BrFNaO₄S
• MW: 319.080075025558
• CID: 6370464
• PubChem ID: 165449249
• Update Time: 2025-09-19

Sodium 2-bromo-4-fluoro-5-(methoxycarbonyl)benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2137854-48-7
• sodium 2-bromo-4-fluoro-5-(methoxycarbonyl)benzene-1-sulfinate
• EN300-723059
• Sodium 2-bromo-4-fluoro-5-(methoxycarbonyl)benzene-1-sulfinate

• Inchi： 1S/C8H6BrFO4S.Na/c1-14-8(11)4-2-7(15(12)13)5(9)3-6(4)10;/h2-3H,1H3,(H,12,13);/q;+1/p-1
• InChI Key： NBQPCZNUUPUWHU-UHFFFAOYSA-M
• SMILES： BrC1C=C(C(C(=O)OC)=CC=1S(=O)[O-])F.[Na+]

Computed Properties

• Exact Mass: 317.89736g/mol
• Monoisotopic Mass: 317.89736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.6Ų

Additional information on Sodium 2-bromo-4-fluoro-5-(methoxycarbonyl)benzene-1-sulfinate

Introduction to Sodium 2-bromo-4-fluoro-5-(methoxycarbonyl)benzene-1-sulfinate (CAS No. 2137854-48-7)

Sodium 2-bromo-4-fluoro-5-(methoxycarbonyl)benzene-1-sulfinate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2137854-48-7, is a derivative of benzenesulfinate with unique structural and functional properties that make it valuable in various synthetic applications. The presence of both bromo and fluoro substituents, along with the methoxycarbonyl group, imparts distinct reactivity and selectivity, which are highly sought after in the development of novel chemical entities.

The compound's structure consists of a benzene ring substituted with a sulfinate group at the first position, a bromine atom at the second position, a fluorine atom at the fourth position, and a methoxycarbonyl group at the fifth position. This specific arrangement of functional groups makes Sodium 2-bromo-4-fluoro-5-(methoxycarbonyl)benzene-1-sulfinate a versatile intermediate in organic synthesis. It can serve as a building block for more complex molecules, particularly in the synthesis of pharmaceuticals and agrochemicals.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The fluorine atom in Sodium 2-bromo-4-fluoro-5-(methoxycarbonyl)benzene-1-sulfinate contributes to these properties, making it an attractive candidate for further functionalization. Additionally, the bromine substituent provides a handle for further modifications via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in drug discovery.

The methoxycarbonyl group in this compound also plays a crucial role in its reactivity. It can be easily transformed into other functional groups through various chemical transformations, including hydrolysis to form carboxylic acids or reduction to alcohols. These transformations make Sodium 2-bromo-4-fluoro-5-(methoxycarbonyl)benzene-1-sulfinate a valuable intermediate for constructing more complex molecular architectures.

Recent studies have highlighted the potential of Sodium 2-bromo-4-fluoro-5-(methoxycarbonyl)benzene-1-sulfinate in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel sulfonamide derivatives with potent biological activity. Sulfonamides are known for their wide range of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The structural features of Sodium 2-bromo-4-fluoro-5-(methoxycarbonyl)benzene-1-sulfinate allow for the introduction of these pharmacophores with high precision and yield.

The sulfinate group itself is an important functional moiety that can participate in various chemical reactions. It can be converted into other sulfur-containing compounds, such as thiols or disulfides, which are crucial in biological systems. This versatility makes Sodium 2-bromo-4-fluoro-5-(methoxycarbonyl)benzene-1-sulfinate a valuable tool for synthetic chemists working on complex molecule synthesis.

In addition to its pharmaceutical applications, Sodium 2-bromo-4-fluoro-5-(methoxycarbonyl)benzene-1-sulfinate has shown promise in materials science. Fluorinated aromatic compounds are often used in the development of advanced materials due to their unique electronic properties. The presence of both bromo and fluoro substituents in this compound makes it a potential candidate for applications in organic electronics and liquid crystals.

The synthesis of Sodium 2-bromo-4-fluoro-5-(methoxycarbonyl)benzene-1-sulfinate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically starts with the bromination of fluorobenzene derivatives followed by protection of the hydroxyl group with a methoxycarbonyl group. The final step involves sulfination to introduce the sulfinate functionality. Each step must be carefully controlled to avoid side reactions and ensure the desired product is obtained.

The growing demand for specialized organic compounds like Sodium 2-bromo-4-fluoro-5-(methoxycarbonyl)benzene-1-sulfinate underscores the importance of efficient synthetic methodologies. Researchers are continually exploring new ways to improve the synthesis of these compounds to meet the increasing demand from pharmaceutical and chemical industries. Advances in catalytic processes and green chemistry principles are particularly relevant here, as they offer sustainable alternatives to traditional synthetic routes.

In conclusion, Sodium 2-bromo-4-fluoro-5-(methoxycarbonyl)benzene-1-sulfinate (CAS No. 2137854-48-7) is a multifunctional compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation in both academic and industrial settings.